![molecular formula C18H20N2O3S B2676788 N-(3-methoxybenzyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide CAS No. 2034470-52-3](/img/structure/B2676788.png)
N-(3-methoxybenzyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide
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Description
N-(3-methoxybenzyl)-6-((tetrahydrothiophen-3-yl)oxy)nicotinamide, also known as MTTN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. MTTN belongs to the class of nicotinamide derivatives and has been found to exhibit promising biological activities.
Scientific Research Applications
Neuroprotection and Cellular Damage
YM-244769, a related nicotinamide derivative, has been studied for its neuroprotective properties, particularly its ability to inhibit the Na+/Ca2+ exchange (NCX) in neuronal cells. This compound preferentially inhibits NCX3 over other isoforms, showing potential as a therapeutic agent for protecting against hypoxia/reoxygenation-induced cellular damage in neuronal cells (Iwamoto & Kita, 2006).
Cardiac Effects
Another study on YM-244769 demonstrated its inhibitory effects on the Na+/Ca2+ exchange current in guinea pig cardiac ventricular myocytes. The research highlighted its potency and selectivity as an NCX inhibitor, which could have implications for cardiac function and potentially for the treatment of cardiac conditions (Yamashita et al., 2016).
DNA Damage Recovery
Nicotinamide analogues have been explored for their role in cellular recovery following DNA damage. Studies on compounds like 3-methoxybenzamide (MBA) and their ability to inhibit adenosine diphosphate ribosyltransferases suggest a potential application in enhancing cellular repair mechanisms and in the study of cancer therapies (Jacobson et al., 1984).
Antineoplastic Activities
Research into the antineoplastic activities of various 6-substituted nicotinamides, including those with methoxy groups, has identified moderate activity against certain cancers, suggesting a pathway for developing new cancer treatments (Ross, 1967).
Metabolic Pathway Regulation
Nicotinamide N-methyltransferase (NNMT) plays a significant role in the metabolism of nicotinamide and its analogues, affecting various metabolic pathways. This has implications for the study of diseases related to metabolism, including obesity and diabetes, as well as cancer (Pissios, 2017).
Properties
IUPAC Name |
N-[(3-methoxyphenyl)methyl]-6-(thiolan-3-yloxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S/c1-22-15-4-2-3-13(9-15)10-20-18(21)14-5-6-17(19-11-14)23-16-7-8-24-12-16/h2-6,9,11,16H,7-8,10,12H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVZLQYPUNQDHQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNC(=O)C2=CN=C(C=C2)OC3CCSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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